Cas no 174150-58-4 (Methanone,2-oxazolylphenyl-)

Methanone,2-oxazolylphenyl- structure
Methanone,2-oxazolylphenyl- structure
Product Name:Methanone,2-oxazolylphenyl-
CAS No:174150-58-4
MF:C10H7NO2
MW:173.168082475662
MDL:MFCD07699335
CID:111684
PubChem ID:24882952
Update Time:2025-04-18

Methanone,2-oxazolylphenyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone,2-oxazolylphenyl-
    • 2-Benzoyl oxazole
    • 1,3-oxazol-2-yl-phenylmethanone
    • 638595_ALDRICH
    • AG-E-23752
    • CTK4D4904
    • oxazol-2-yl(phenyl)methanone
    • oxazol-2-yl-(phenyl)methanone
    • SureCN4004784
    • SCHEMBL4004784
    • MFCD07699335
    • (1,3-Oxazol-2-yl)(phenyl)methanone
    • LAYXHUOYWYRVDY-UHFFFAOYSA-N
    • benzoyloxazole
    • 2-Benzoyloxazole
    • 1,3-oxazol-2-yl(phenyl)methanone
    • 174150-58-4
    • FT-0713495
    • oxazol-2-yl-phenyl-methanone
    • DTXSID40584531
    • AKOS015912926
    • J-010971
    • CS-0336844
    • 2-Benzoyloxazole, 97%
    • 2-BENZOYL-1,3-OXAZOLE
    • DB-064946
    • MDL: MFCD07699335
    • Inchi: 1S/C10H7NO2/c12-9(10-11-6-7-13-10)8-4-2-1-3-5-8/h1-7H
    • InChI Key: LAYXHUOYWYRVDY-UHFFFAOYSA-N
    • SMILES: O1C=CN=C1C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 173.04771
  • Monoisotopic Mass: 173.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Density: 1.206
  • Boiling Point: 300.7°Cat760mmHg
  • Flash Point: 135.7°C
  • Refractive Index: 1.56
  • PSA: 43.1
  • LogP: 1.90560

Methanone,2-oxazolylphenyl- Security Information

Methanone,2-oxazolylphenyl- Pricemore >>

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